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Compound of Interest

Compound Name: 3-Methoxycyclohexanone

Cat. No.: B095188 Get Quote

Essential Safety and Handling Guide for 3-
Methoxycyclohexanone
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate and essential safety and logistical

information for handling 3-Methoxycyclohexanone, including detailed operational and

disposal plans.

Chemical Identifier:

IUPAC Name: 3-Methoxycyclohexanone

CAS Number: 207399-36-6 (Note: Safety data for this specific compound is limited; this

guide is based on data for structurally similar cyclohexanone derivatives.)

Hazard Identification and Personal Protective Equipment
(PPE)
3-Methoxycyclohexanone is presumed to be a flammable liquid and vapor that can cause

skin and serious eye irritation. It may also be harmful if swallowed, inhaled, or in contact with

skin.[1][2][3] The toxicological properties of 3-Methoxycyclohexanone have not been fully

investigated. Therefore, strict adherence to safety protocols is mandatory.
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Hazard Classification Details Reference

Physical Hazard Flammable Liquid (Category 3) [1][2]

Health Hazards
Acute Toxicity, Oral (Category

4)
[1]

Acute Toxicity, Dermal

(Category 3)
[3]

Acute Toxicity, Inhalation

(Category 3)
[3]

Skin Irritation (Category 2) [1]

Serious Eye Damage/Irritation

(Category 2)
[1]

Suspected of causing genetic

defects, cancer, and

reproductive harm.

[3]

Required Personal Protective Equipment (PPE)

PPE Category Specifications Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors.[1][4]

Skin Protection
Flame-retardant and antistatic

protective clothing.

Prevents skin contact and

protects from fire hazards.

Chemical-resistant gloves

(e.g., nitrile rubber).
Prevents skin absorption.

Respiratory Protection

Required when vapors or

aerosols are generated. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended.

Protects against inhalation of

harmful vapors.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://asrc.gc.cuny.edu/wp-content/uploads/media/global-assets/Cyclohexanone-MSDS.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.tcichemicals.com/BE/en/sds/C0489_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C0489_EU_6N.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.tcichemicals.com/BE/en/sds/C0489_EU_6N.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC126630050&productDescription=3-METHYLCYCLOHEXANONE+97%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126630050&productDescription=3-METHYLCYCLOHEXANONE+97%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Ensure that an eyewash station and a safety shower are readily accessible.[4]

Remove all potential ignition sources from the handling area, such as open flames, sparks,

and hot surfaces.[5]

Use explosion-proof electrical and ventilating equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

2. Donning PPE:

Before handling, put on all required PPE as specified in the table above.

3. Handling and Use:

Use only non-sparking tools.

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mists.[5]

Keep the container tightly closed when not in use.[1]

Do not eat, drink, or smoke in the handling area.[1]

4. In Case of a Spill:

Evacuate the area and remove all ignition sources.[1]

Ventilate the area of the spill.

Absorb the spill with an inert, non-combustible material such as sand or earth.[4]
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Collect the absorbed material into a suitable, labeled container for disposal.[4]

Disposal Plan
1. Waste Collection:

Collect all 3-Methoxycyclohexanone waste, including contaminated materials, in a

designated and properly labeled hazardous waste container.

Do not mix with other waste streams.

2. Storage of Waste:

Store waste containers in a cool, dry, and well-ventilated area, away from ignition sources

and incompatible materials.

Keep waste containers tightly closed.

3. Disposal Procedure:

Dispose of the chemical waste through an approved and licensed hazardous waste disposal

company.[1][5]

Follow all local, regional, and national regulations for hazardous waste disposal.[4]

Do not dispose of down the drain or into the environment.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][4][6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

and soap for at least 15 minutes. Seek medical

attention if irritation persists.[1][4][6]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][6]

Experimental Workflow Diagram
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Safe Handling Workflow for 3-Methoxycyclohexanone
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Caption: Logical workflow for the safe handling of 3-Methoxycyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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